Cas no 23429-44-9 ((Chloro(p-tolyl)methylene)dibenzene)
(Chloro(p-tolyl)methylene)dibenzene is a versatile organometallic intermediate widely used in synthetic organic chemistry, particularly in the formation of carbene complexes and catalytic applications. Its stable yet reactive structure makes it valuable for cross-coupling reactions and as a precursor in the synthesis of fine chemicals and pharmaceuticals. The chloro and p-tolyl substituents enhance its reactivity while maintaining selectivity in transformations. This compound is favored for its high purity, consistent performance, and compatibility with various reaction conditions, including Grignard and Wittig-type reactions. Its well-defined molecular structure ensures reproducibility in research and industrial processes, making it a reliable choice for advanced chemical synthesis.
23429-44-9 structure
Product Name:(Chloro(p-tolyl)methylene)dibenzene
CAS No:23429-44-9
MF:C20H17Cl
MW:292.801984548569
MDL:MFCD01073758
CID:254394
Update Time:2025-06-09
(Chloro(p-tolyl)methylene)dibenzene Chemical and Physical Properties
Names and Identifiers
-
- (Chloro(p-tolyl)methylene)dibenzene
- 1-[chloro(diphenyl)methyl]-4-methylbenzene
- 4-METHYLTRIPHENYL CHLOROMETHANE
- 4-METHYLTRITYL CHLORIDE
- Benzene,1-(chlorodiphenylmethyl)-4-methyl-
- Mtt-Cl
- p-Methyltrityl chloride
- 4-Methyltriphenylchloromethane,polymer-bound
- 4-Methyltrityl chlorid
- 4-Methyltrityl chloride polystyrene resin
- 4-Methyltrityl chloride,polymer-bound
- AmbotzBR-1140
- 4-Methyltriphenylmethyl chloride
- AK126581
- zlchem 821
- C20H17Cl
- 4-Methyltriphenylmethylchlorid
- ZLD0282
- Trityl chloride, polymer-supported
- (4-Methylphenyl)diphenylchloromethane
- 5647AH
- EBD3042235
- VZ29439
- 4-Methyltrityl chloride, polymer-bound
-
- MDL： MFCD01073758
- Inchi： 1S/C20H17Cl/c1-16-12-14-19(15-13-16)20(21,17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3
- InChI Key： VUTZFAOGDXUYEJ-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 292.10200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 286
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.124
- Melting Point: 98-99 ºC
- PSA: 0.00000
- LogP: 5.52570
(Chloro(p-tolyl)methylene)dibenzene Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Store in freezer, under -20°C
(Chloro(p-tolyl)methylene)dibenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
(Chloro(p-tolyl)methylene)dibenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RP777-1g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 1g |
57CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RP777-5g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 5g |
125.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RP777-25g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 25g |
700CNY | 2021-05-08 | |
| Alichem | A019087322-100g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 100g |
$270.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RP777-20g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 20g |
491.0CNY | 2021-07-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD1159-1g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 1g |
￥37.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD1159-5g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 5g |
￥89.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD1159-10g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 10g |
￥152.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD1159-25g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 25g |
￥344.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD1159-100g |
(Chloro(p-tolyl)methylene)dibenzene |
23429-44-9 | 98% | 100g |
￥1329.0 | 2022-03-01 |
(Chloro(p-tolyl)methylene)dibenzene Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:23429-44-9)4-甲基三苯基氯甲烷
Order Number:LE25902975
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
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(Chloro(p-tolyl)methylene)dibenzene Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:23429-44-9)4-甲基三苯基氯甲烷
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry